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Compound of Interest

Compound Name: Val-Tyr-Val

cat. No.: B093541

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of the tripeptide Val-Tyr-Val. Adherence to these procedures is critical for minimizing
environmental impact and maintaining workplace safety.

While specific hazard data for Val-Tyr-Val is limited, it is prudent to handle all research
chemicals with a high degree of care. A Safety Data Sheet (SDS) for Val-Tyr-Val indicates that
it is not classified as a hazardous substance or mixture. However, standard laboratory
precautions should always be observed.

Chemical and Physical Properties

A summary of the known quantitative data for Val-Tyr-Val is presented below to inform handling
and storage procedures.
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Property Value Source
Molecular Formula C19H29N30s5 [1]
Molecular Weight 379.45 g/mol [1]
Appearance Off-white to tan crystalline (2]
powder

Boiling Point 708 °C at 760 mmHg [1]
Flash Point 382 °C [1]
Density 1.207 g/cm3 [1]
Storage Temperature -20°C [1]

Solubility

Slightly soluble in Methanol

[1]

Personal Protective Equipment (PPE)

When handling Val-Tyr-Val, especially during disposal procedures, the use of appropriate

Personal Protective Equipment (PPE) is essential to prevent potential exposure.

PPE Category

Specification

Purpose

Hand Protection

Chemical impermeable gloves

To prevent skin contact.[3]

Eye/Face Protection

Safety glasses or goggles

To protect eyes from dust or

splashes.[3]

Respiratory Protection

Use in a well-ventilated area. If
dust formation is likely, a
suitable respirator may be

necessary.

To prevent inhalation of
peptide dust.[3]

Skin and Body Protection

Laboratory coat

To protect skin and clothing

from contamination.[3]

Spill and Accidental Release Measures
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In the event of a spill, the following steps should be taken to minimize exposure and
environmental contamination:

o Evacuate Personnel: Ensure that any unnecessary personnel are cleared from the spill area.

[3]
o Ensure Ventilation: Provide adequate ventilation to the area of the spill.[3]

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[3]

e Cleanup:

[¢]

Avoid the formation of dust.[3]

[¢]

Carefully sweep or scoop up the spilled material.[3]

Collect the material in a suitable, closed container for disposal.[3]

[e]

o

Clean the spill area with appropriate decontaminating agents.[3]

Disposal Protocol

The primary objective of the disposal protocol is to ensure that Val-Tyr-Val waste is handled in
a manner that is safe, environmentally responsible, and compliant with all relevant regulations.
Do not dispose of this peptide down the drain or in the general waste.[3]

Step-by-Step Disposal Procedure:

» Segregation of Waste: Collect all Val-Tyr-Val waste, including the pure compound,
contaminated labware (e.g., vials, pipette tips), and contaminated PPE, in a designated,
clearly labeled, and sealed waste container.[3]

o Labeling: Clearly label the waste container with the name of the chemical ("Val-Tyr-Val
Waste"), the quantity, and the date of disposal.[3]

o Storage: Store the sealed waste container in a secure, designated chemical waste storage
area, separate from incompatible materials.[3]
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» Contact Professionals: Arrange for the collection and disposal of the waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal service.[3]

o Documentation: Complete all necessary waste disposal documentation as required by your
institution and local regulations.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Val-Tyr-Val.

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of Val-Tyr-Val.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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